Cas no 2228557-12-6 (1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene)

• Product Name: 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene
• CAS No: 2228557-12-6
• MF: C₁₀H₁₁BrF₂S
• MW: 281.16014790535
• CID: 5898067
• PubChem ID: 165789589
• Update Time: 2025-10-23

1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene
• EN300-1972748
• 1-(1-bromopropan-2-yl)-3-[(difluoromethyl)sulfanyl]benzene
• 2228557-12-6

• Inchi： 1S/C10H11BrF2S/c1-7(6-11)8-3-2-4-9(5-8)14-10(12)13/h2-5,7,10H,6H2,1H3
• InChI Key： BBOFTMLAEJOBEM-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C=1)SC(F)F

Computed Properties

• Exact Mass: 279.97329g/mol
• Monoisotopic Mass: 279.97329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene

Comprehensive Overview of 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene (CAS No. 2228557-12-6)

1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene (CAS No. 2228557-12-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its bromopropane and difluoromethylsulfanyl functional groups, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and materials science. Its molecular structure, which combines a benzene ring with a difluoromethylthio group and a 1-bromopropan-2-yl side chain, offers a versatile platform for further chemical modifications and applications.

The growing demand for fluorinated compounds and organobromine derivatives in modern chemistry has positioned 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene as a valuable intermediate. Fluorinated compounds, in particular, are highly sought after due to their enhanced stability, bioavailability, and metabolic resistance, making them ideal candidates for drug development and agrochemical formulations. The inclusion of a bromine atom further expands its utility in cross-coupling reactions, a cornerstone of contemporary synthetic chemistry.

One of the most frequently asked questions in online searches and AI-driven queries revolves around the synthetic pathways for 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene. Researchers often explore methods such as nucleophilic substitution, Friedel-Crafts alkylation, or transition-metal-catalyzed reactions to achieve high yields and purity. The compound's CAS number 2228557-12-6 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties, safety data, and regulatory status. This is particularly relevant for professionals seeking to comply with global chemical regulations and sustainability standards.

In the context of green chemistry and sustainable synthesis, 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene presents both challenges and opportunities. The incorporation of fluorine atoms and bromine substituents necessitates careful consideration of environmental impact and waste minimization. Recent advancements in catalytic methods and solvent-free reactions have shown promise in reducing the ecological footprint associated with its production. These innovations align with the broader industry shift toward eco-friendly chemical processes, a topic that resonates strongly with today's environmentally conscious stakeholders.

Another area of interest is the compound's potential role in pharmaceutical research. The difluoromethylsulfanyl moiety is known to influence the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing their binding affinity and selectivity. As such, 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene could serve as a precursor in the development of novel therapeutics targeting diseases with high unmet medical needs. This aligns with the surge in online searches for next-generation drug intermediates and fluorine-containing APIs (Active Pharmaceutical Ingredients).

From a commercial perspective, the global market for specialty chemicals like 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene is expanding rapidly. Industries are increasingly investing in high-performance additives and functional materials that leverage the unique properties of fluorinated and brominated compounds. This trend is reflected in the rising number of patents and scientific publications related to its applications, further underscoring its industrial relevance.

In summary, 1-(1-bromopropan-2-yl)-3-(difluoromethyl)sulfanylbenzene (CAS No. 2228557-12-6) is a multifaceted compound with significant potential across multiple domains. Its structural features, combined with the growing demand for fluorinated and brominated intermediates, make it a compelling subject for ongoing research and development. Whether in the context of sustainable chemistry, pharmaceutical innovation, or industrial applications, this compound exemplifies the intersection of scientific advancement and practical utility.